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Compound of Interest

Compound Name: Carsalam

Cat. No.: B1662507

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed guide to the nuclear magnetic resonance (NMR)
spectroscopic analysis of Carsalam (2H-1,3-benzoxazine-2,4(3H)-dione). It includes protocols
for sample preparation and data acquisition for both *H and 3C NMR spectroscopy. The
expected chemical shifts and coupling constants are presented in a tabular format to aid in the
identification and characterization of this compound. Additionally, visualizations of the chemical
structure and experimental workflow are provided to enhance understanding.

Introduction

Carsalam, with the systematic name 2H-1,3-benzoxazine-2,4(3H)-dione, is a heterocyclic
compound with potential applications in the pharmaceutical industry.[1][2] Accurate structural
elucidation and purity assessment are critical for its development and use in research. Nuclear
Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the
unambiguous determination of the chemical structure of small molecules like Carsalam. This
application note provides the necessary protocols and expected spectral data for the
characterization of Carsalam using *H and 3C NMR.

Chemical Structure

The chemical structure of Carsalam is provided below, with atoms numbered for the purpose
of NMR spectral assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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